Cas no 1795194-38-5 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide
• CAS No: 1795194-38-5
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5368179
• Update Time: 2025-06-08

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide

• Inchi： 1S/C18H18N4O3/c23-18(12-21-7-3-4-8-21)20-14-9-19-22(10-14)11-15-13-24-16-5-1-2-6-17(16)25-15/h1-10,15H,11-13H2,(H,20,23)
• InChI Key： WZTKMKUJNGVWFH-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)(=O)CN1C=CC=C1

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide (CAS No. 1795194-38-5): A Comprehensive Overview

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide (CAS No. 1795194-38-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

Chemical Structure and Synthesis

The chemical structure of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide is composed of a pyrazole ring linked to a 2,3-dihydrobenzodioxine moiety through a methyl group, and an acetamide group substituted with a pyrrole ring. This intricate structure confers the compound with distinct physicochemical properties that are crucial for its biological activities.

The synthesis of this compound typically involves several steps. One common approach is to start with the formation of the 2,3-dihydrobenzodioxine ring, followed by the introduction of the pyrazole moiety through a condensation reaction. The final step involves the attachment of the pyrrole-substituted acetamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activities

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has highlighted the compound's potential as an antitumor agent. Studies have demonstrated that N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide can induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-ylacetamide is an important aspect to consider for its potential clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which suggests that it could be administered as an oral medication.

Toxicological studies have also been conducted to assess the safety profile of this compound. Results from these studies indicate that N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-pyrrol-1-y-lacetamide has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical Trials and Future Directions

The promising preclinical data on N-[1-(2,3-dihydro-1,4-benzodioxin--3 ylmethyl)pyrazol--4 yl]--2 pyrrol--1 ylacetamide have paved the way for its evaluation in clinical trials. Several phase I trials are currently underway to assess the safety and tolerability of this compound in healthy volunteers and patients with specific diseases such as cancer and inflammatory disorders.

The future directions for research on this compound include optimizing its formulation for improved delivery and efficacy, exploring combination therapies with other drugs to enhance treatment outcomes, and conducting larger-scale clinical trials to validate its therapeutic potential. Additionally, efforts are being made to identify biomarkers that can predict patient response to this treatment, which could help personalize therapy and improve patient outcomes.

Conclusion

In conclusion, N-[1-(2,3-dihydro--1 4 benzodioxin--3 ylmethyl)pyrazol--4 yl]--2 pyrrol--1 ylacetamide (CAS No. 1795194--38--5) is a promising compound with diverse biological activities that make it a valuable candidate for further development in medicinal chemistry and drug discovery. Its unique chemical structure and favorable pharmacokinetic properties position it well for potential therapeutic applications in areas such as inflammation and cancer. Ongoing research and clinical trials will provide further insights into its efficacy and safety profile.